molecular formula C27H21N3 B1220633 Hhcti CAS No. 64299-06-5

Hhcti

Cat. No. B1220633
CAS RN: 64299-06-5
M. Wt: 387.5 g/mol
InChI Key: RJTQDPWAXDDRCB-UHFFFAOYSA-N
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Description

Hhcti, also known as Hhcti, is a useful research compound. Its molecular formula is C27H21N3 and its molecular weight is 387.5 g/mol. The purity is usually 95%.
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properties

CAS RN

64299-06-5

Product Name

Hhcti

Molecular Formula

C27H21N3

Molecular Weight

387.5 g/mol

IUPAC Name

10,20,30-triazaheptacyclo[21.7.0.03,11.04,9.013,21.014,19.024,29]triaconta-1(23),3(11),4,6,8,13(21),14,16,18,24,26,28-dodecaene

InChI

InChI=1S/C27H21N3/c1-4-10-22-16(7-1)19-13-26-21(18-9-3-5-11-23(18)29-26)15-27-20(14-25(19)28-22)17-8-2-6-12-24(17)30-27/h1-12,28-30H,13-15H2

InChI Key

RJTQDPWAXDDRCB-UHFFFAOYSA-N

SMILES

C1C2=C(CC3=C(CC4=C1NC5=CC=CC=C45)NC6=CC=CC=C36)NC7=CC=CC=C27

Canonical SMILES

C1C2=C(CC3=C(CC4=C1NC5=CC=CC=C45)NC6=CC=CC=C36)NC7=CC=CC=C27

synonyms

5,6,11,12,17,18-hexahydrocyclonona tri-indole
5,6,11,12,17,18-hexahydrocyclonona(1,2-b:4,5-b':7,8-b'')tri-indole
5,6,11,12,17,18-hexahydrocyclononal(1,2-b-4,5-b'-7,8-b'')triindole
5,6,11,12,17,18-hexahydrocyclononatriindole
HHCTI

Origin of Product

United States

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